Tert-butyl N-[2-(4-sulfanylpyrazol-1-yl)ethyl]carbamate

Catalog No.
S2660085
CAS No.
2248352-91-0
M.F
C10H17N3O2S
M. Wt
243.33
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tert-butyl N-[2-(4-sulfanylpyrazol-1-yl)ethyl]carb...

CAS Number

2248352-91-0

Product Name

Tert-butyl N-[2-(4-sulfanylpyrazol-1-yl)ethyl]carbamate

IUPAC Name

tert-butyl N-[2-(4-sulfanylpyrazol-1-yl)ethyl]carbamate

Molecular Formula

C10H17N3O2S

Molecular Weight

243.33

InChI

InChI=1S/C10H17N3O2S/c1-10(2,3)15-9(14)11-4-5-13-7-8(16)6-12-13/h6-7,16H,4-5H2,1-3H3,(H,11,14)

InChI Key

YPGABRLXBVXNHS-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)NCCN1C=C(C=N1)S

solubility

not available

XLogP3

1

Dates

Last modified: 04-14-2024

Explore Compound Types